Cas no 1307314-03-9 (1-(2,6-difluorophenyl)-3-methyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-(2,6-difluorophenyl)-3-methyl-1H-pyrazole-4-carbaldehyde
• CAS No: 1307314-03-9
• MF: C₁₁H₈F₂N₂O
• MW: 222.190829277039
• CID: 5242827
• Update Time: 2025-06-09

1-(2,6-difluorophenyl)-3-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde, 1-(2,6-difluorophenyl)-3-methyl-
• 1-(2,6-difluorophenyl)-3-methyl-1H-pyrazole-4-carbaldehyde

• Inchi： 1S/C11H8F2N2O/c1-7-8(6-16)5-15(14-7)11-9(12)3-2-4-10(11)13/h2-6H,1H3
• InChI Key： KCKTYCCHSDKBOJ-UHFFFAOYSA-N
• SMILES： N1(C2=C(F)C=CC=C2F)C=C(C=O)C(C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(2,6-difluorophenyl)-3-methyl-1H-pyrazole-4-carbaldehyde

Professional Introduction to Compound with CAS No. 1307314-03-9 and Product Name: 1-(2,6-difluorophenyl)-3-methyl-1H-pyrazole-4-carbaldehyde

The compound with the CAS number 1307314-03-9 and the product name 1-(2,6-difluorophenyl)-3-methyl-1H-pyrazole-4-carbaldehyde represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic aldehyde derivative has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of both difluorophenyl and methylpyrazole moieties in its molecular framework suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further exploration.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug design. The 2,6-difluorophenyl substituent in this compound enhances its lipophilicity and metabolic stability, which are critical factors for optimizing pharmacokinetic properties. Such modifications have been widely employed in the development of small-molecule inhibitors targeting various diseases, including cancer and infectious disorders. The pyrazole core, a well-known scaffold in medicinal chemistry, contributes to the compound's ability to engage with biological receptors through hydrogen bonding and hydrophobic interactions.

The aldehyde functionality at the 4-position of the pyrazole ring (pyrazole-4-carbaldehyde) serves as a versatile handle for further chemical modifications. This reactive site allows for the formation of amides, hydrazones, or Schiff bases, which are common strategies for enhancing binding affinity and selectivity in drug candidates. Moreover, the methyl group at the 3-position introduces steric hindrance that can fine-tune the compound's interactions with biological targets, potentially improving its therapeutic index.

In the context of current pharmaceutical research, this compound has shown promise in preclinical studies as a modulator of enzyme activity. Specifically, it has been investigated for its potential to inhibit enzymes involved in inflammatory pathways and metabolic disorders. The difluorophenyl moiety is particularly noteworthy for its ability to modulate enzyme active sites through electronic effects, which can lead to enhanced binding affinity. Additionally, the pyrazole ring's structural flexibility allows for optimal alignment with protein targets, further enhancing its pharmacological efficacy.

One of the most compelling aspects of this compound is its potential to serve as a building block for more complex drug candidates. The combination of structural features such as the 2,6-difluorophenyl, methylpyrazole, and pyrazole-4-carbaldehyde moieties provides a rich scaffold for medicinal chemists to explore. By leveraging these features, researchers can design derivatives with improved pharmacokinetic profiles and target specificity. This approach aligns with the growing trend in drug discovery towards rational design based on structure-activity relationships (SAR).

Recent advances in computational chemistry have also facilitated the study of this compound's interactions with biological targets. Molecular docking simulations have been employed to predict how 1-(2,6-difluorophenyl)-3-methyl-1H-pyrazole-4-carbaldehyde might bind to enzymes and receptors of interest. These simulations have provided valuable insights into key interaction residues and potential binding modes, guiding experimental efforts towards optimizing its therapeutic potential. Such computational strategies are becoming increasingly integral to modern drug discovery pipelines.

The synthesis of this compound also reflects contemporary trends in organic chemistry towards sustainable and efficient methodologies. Modern synthetic approaches have enabled the construction of complex heterocyclic structures with high precision and yield. The use of transition-metal catalysis and flow chemistry techniques has further streamlined the synthesis process, making it more scalable and environmentally friendly. These advancements are crucial for translating promising candidates like this one from laboratory research to clinical applications.

From a broader perspective, compounds like 1-(2,6-difluorophenyl)-3-methyl-1H-pyrazole-4-carbaldehyde exemplify the importance of interdisciplinary collaboration in pharmaceutical research. The integration of expertise from organic chemistry, medicinal chemistry, biochemistry, and computational science has accelerated progress in developing novel therapeutics. As our understanding of disease mechanisms continues to evolve, compounds with unique structural features such as this one will play an increasingly vital role in addressing unmet medical needs.

In conclusion, the compound with CAS number 1307314-03-9 represents a significant contribution to pharmaceutical chemistry due to its innovative structure and potential therapeutic applications. The combination of the 2,6-difluorophenyl, methylpyrazole, and pyrazole-4-carbaldehyde moieties offers a rich foundation for further exploration in drug discovery. With ongoing research into its biological activities and synthetic optimization strategies, 1-(2,6-difluorophenyl)-3-methyl-1H-pyrazole-4-carbaldehyde is poised to make meaningful contributions to future therapeutic developments.